Cas no 89185-85-3 (2,4-Pentanedione, 3-(3-chlorophenyl)-)

2,4-Pentanedione, 3-(3-chlorophenyl)- structure
89185-85-3 structure
Product Name:2,4-Pentanedione, 3-(3-chlorophenyl)-
CAS No:89185-85-3
MF:C11H11ClO2
MW:210.656842470169
CID:609532
PubChem ID:13250085
Update Time:2025-04-19

2,4-Pentanedione, 3-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentanedione, 3-(3-chlorophenyl)-
    • 3-(3-chlorophenyl)pentane-2,4-dione
    • DTXSID70531997
    • 89185-85-3
    • Inchi: 1S/C11H11ClO2/c1-7(13)11(8(2)14)9-4-3-5-10(12)6-9/h3-6,11H,1-2H3
    • InChI Key: ZELSLIGSLVDWFX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C(C(C)=O)C(C)=O

Computed Properties

  • Exact Mass: 210.0447573g/mol
  • Monoisotopic Mass: 210.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 34.1Ų
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.